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Compound of Interest

Compound Name: 4-Bromobenzenesulfonic acid

Cat. No.: B089467 Get Quote

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 4-Bromobenzenesulfonic acid, tailored for researchers, scientists, and drug

development professionals. The following procedural guidance is designed to ensure a safe

laboratory environment and compliance with safety regulations.

Health Hazard Summary
4-Bromobenzenesulfonic acid is classified as a corrosive substance that can cause severe

skin burns and eye damage.[1][2][3] It is imperative to handle this chemical with appropriate

personal protective equipment and in a well-ventilated area to avoid inhalation of any dust or

fumes.[1]

Quantitative Data
Property Value Source

CAS Number 138-36-3 [1]

GHS Classification
Skin Corrosion/Irritation,

Category 1B
[1]

Signal Word Danger [1][2]

Hazard Statement
H314: Causes severe skin

burns and eye damage
[1][2][3]
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Personal Protective Equipment (PPE)
A comprehensive selection of personal protective equipment is mandatory to prevent any direct

contact with 4-Bromobenzenesulfonic acid.

PPE Category Specification Rationale

Eye and Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

which can cause severe eye

damage.[1][2]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile or butyl rubber).

To prevent skin burns upon

contact.[2][4]

Body Protection
Chemical-resistant lab coat or

coveralls, and an apron.

To protect against skin

exposure from spills or

splashes.[1][5]

Respiratory Protection

Use in a well-ventilated area. If

dust or fumes are likely, a

NIOSH-approved respirator

with a P3 filter is

recommended.

To prevent irritation of the

respiratory tract.[2]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of 4-
Bromobenzenesulfonic acid.

1. Preparation:

Ensure the work area is in a certified chemical fume hood.
Verify that an eyewash station and safety shower are readily accessible.[6]
Don all required personal protective equipment as specified in the table above.
Prepare all necessary equipment and reagents before handling the chemical.

2. Handling:

Handle 4-Bromobenzenesulfonic acid in a designated area within the fume hood.
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Avoid generating dust.[7]
Use appropriate tools (e.g., spatula, scoop) for transferring the solid.
Keep the container tightly closed when not in use.[1][8]

3. In Case of a Spill:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it
in a designated, labeled waste container.[1][7]
Clean the spill area with a suitable absorbent material.
For larger spills, evacuate the area and follow your institution's emergency procedures.

4. Emergency First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek immediate medical attention.[1]
Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek immediate medical attention.[1]
Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan
Proper disposal of 4-Bromobenzenesulfonic acid and its containers is crucial to prevent

environmental contamination and ensure safety.

1. Waste Collection:

Collect all waste material (including contaminated PPE and cleaning materials) in a clearly
labeled, sealed, and appropriate hazardous waste container.

2. Neutralization (for aqueous solutions):

While stirring, slowly neutralize dilute aqueous solutions of 4-Bromobenzenesulfonic acid
with a suitable base, such as sodium bicarbonate or a 5% sodium carbonate solution, to a
pH between 6.0 and 8.0.[9]
This procedure should be carried out in a fume hood, as there may be gas evolution.
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3. Final Disposal:

Dispose of the neutralized waste and any solid waste through your institution's approved
hazardous waste disposal program.[1]
Do not dispose of this chemical down the drain or in regular trash.

Workflow and Safety Relationships
The following diagram illustrates the logical workflow for handling 4-Bromobenzenesulfonic
acid, emphasizing the integration of safety procedures at each step.
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Caption: Logical workflow for handling 4-Bromobenzenesulfonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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